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Compound of Interest

Compound Name: 2,3-Dichlorobutane

Cat. No.: B3429650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dichlorinated butanes are versatile chemical intermediates that serve as fundamental building

blocks in a wide array of applications, ranging from the synthesis of commodity chemicals and

polymers to the development of life-saving pharmaceuticals. Their utility stems from the

presence of two chlorine atoms, which act as reactive handles for nucleophilic substitution and

elimination reactions, allowing for the construction of diverse molecular architectures. This

technical guide provides an in-depth overview of the properties, key research applications, and

detailed experimental protocols involving various isomers of dichlorinated butane.

Physicochemical Properties of Dichlorobutane Isomers
The specific placement of the chlorine atoms on the butane backbone significantly influences

the physical and chemical properties of the isomers. This variation in properties dictates their

suitability for different synthetic applications.
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Property
1,1-
Dichlorobut
ane

1,2-
Dichlorobut
ane

1,3-
Dichlorobut
ane

1,4-
Dichlorobut
ane

2,3-
Dichlorobut
ane

CAS Number 541-33-3[1]
616-21-7[2]

[3]
1190-22-3[4] 110-56-5 7581-97-7[5]

Molecular

Formula
C₄H₈Cl₂ C₄H₈Cl₂ C₄H₈Cl₂ C₄H₈Cl₂ C₄H₈Cl₂

Molecular

Weight

127.01 g/mol

[1]

127.01 g/mol

[2][3]
127.01 g/mol 127.01 g/mol

127.01 g/mol

[6][7]

Boiling Point 114-115 °C 124.1 °C[3] 131-133 °C 155 °C[8] 110.5 °C[7]

Melting Point N/A -85.0 °C[9] N/A -37.8 °C -80.4 °C[7]

Density 1.08 g/cm³
1.11 g/cm³ @

25°C[3]
1.09 g/cm³ 1.14 g/cm³

1.075

g/cm³[7]

Water

Solubility
Insoluble

Limited /

Insoluble[3]

[9]

N/A Slight
561.7 mg/L

@ 20°C[5]

Key Research and Industrial Applications
Synthesis of Tetrahydrofuran (THF) from 1,4-
Dichlorobutane
One of the most significant applications of 1,4-dichlorobutane is its role as a precursor to

tetrahydrofuran (THF), a ubiquitous solvent and reagent in organic chemistry. The synthesis is

typically achieved through hydrolysis in the presence of a strong acid.[10]

The overall reaction involves the substitution of both chlorine atoms with hydroxyl groups to

form 1,4-butanediol, which then undergoes acid-catalyzed intramolecular cyclization

(dehydration) to yield THF.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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